Cas no 102207-08-9 (1-[(1-phenylcyclopentyl)methyl]piperidine)

• Product Name: 1-[(1-phenylcyclopentyl)methyl]piperidine
• CAS No: 102207-08-9
• MF: C₁₇H₂₅N
• MW: 243.38710474968
• CID: 1132293
• PubChem ID: 566548
• Update Time: 2025-04-20

1-[(1-phenylcyclopentyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(1-phenylcyclopentyl)methyl]piperidine
• 1-[[1-Phenylcyclopentyl]methyl]piperidine
• Piperidine, 1-((-phenylcyclopentyl)methyl)-
• 1-((1-Phenylcyclopentyl)methyl)piperidine
• ACMC-20awrz
• AC1LBYMG
• AC1Q1I0G
• SureCN6888254
• CTK0H6758
• 1-[[1-Phenylcyclopentyl]methyl]piperidine; Piperidine, 1-((-phenylcyclopentyl)methyl)-; 1-((1-Phenylcyclopentyl)methyl)piperidine; ACMC-20awrz; AC1LBYMG; AC1Q1I0G; SureCN6888254; CTK0H6758;
• SCHEMBL6888254
• Piperidine, 1-[(1-phenylcyclopentyl)methyl]-
• 1-[(1-Phenylcyclopentyl)methyl]piperidine #
• [(1-phenylcyclopentyl)methyl]piperidine
• DTXSID80144774
• 102207-08-9

• Inchi： 1S/C17H25N/c1-3-9-16(10-4-1)17(11-5-6-12-17)15-18-13-7-2-8-14-18/h1,3-4,9-10H,2,5-8,11-15H2
• InChI Key： ILTQDIOPYLOHDA-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 243.19885
• Monoisotopic Mass: 243.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24